Cas no 133243-83-1 (2-(oxan-2-yl)ethyl methanesulfonate)

• Product Name: 2-(oxan-2-yl)ethyl methanesulfonate
• CAS No: 133243-83-1
• MF: C₈H₁₅O₅S
• MW: 223.266701936722
• CID: 4588703
• PubChem ID: 57699828
• Update Time: 2025-05-26

2-(oxan-2-yl)ethyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-2-yl)ethyl methanesulfonate
• 2H-Pyran-2-ethanol, tetrahydro-, 2-methanesulfonate

• Inchi： 1S/C8H16O5S/c9-5-4-8(7-14(10,11)12)3-1-2-6-13-8/h9H,1-7H2,(H,10,11,12)/p-1
• InChI Key： PDHVOOXYGMFXQH-UHFFFAOYSA-M
• SMILES： C1(CS([O-])(=O)=O)(CCO)OCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(oxan-2-yl)ethyl methanesulfonate

Professional Introduction to Compound with CAS No. 133243-83-1 and Product Name: 2-(oxan-2-yl)ethyl methanesulfonate

The compound with the CAS number 133243-83-1 and the product name 2-(oxan-2-yl)ethyl methanesulfonate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of 2-(oxan-2-yl)ethyl methanesulfonate incorporates an oxygen-containing heterocycle (oxane ring) linked to an ethyl chain, terminated with a methanesulfonate group. This configuration imparts distinctive chemical reactivity and solubility characteristics, making it a valuable intermediate in various synthetic pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of oxygen-rich heterocycles due to their prevalence in biologically active molecules. The oxane ring, in particular, is known for its stability and ability to mimic natural biological structures, such as sugars and nucleosides. The introduction of the methanesulfonate group further enhances the compound's utility by providing a polar, water-soluble moiety that facilitates its use in aqueous-based reactions and formulations. This dual functionality has opened new avenues for the development of novel therapeutic agents targeting a wide range of diseases.

One of the most compelling aspects of 2-(oxan-2-yl)ethyl methanesulfonate is its role as a building block in the synthesis of complex organic molecules. Researchers have leveraged this compound to construct intricate scaffolds that mimic natural products and bioactive peptides. For instance, recent studies have demonstrated its effectiveness in generating derivatives with potential antimicrobial and anti-inflammatory properties. The oxane ring's ability to undergo selective modifications allows chemists to tailor the compound's reactivity, enabling the creation of diverse libraries of analogs for high-throughput screening.

The methanesulfonate group in 2-(oxan-2-yl)ethyl methanesulfonate also contributes to its versatility as a synthetic intermediate. This group is known for its stability under various reaction conditions while still being removable through selective hydrolysis or decarboxylation processes. This characteristic makes it an ideal candidate for constructing prodrugs or intermediates that require controlled release mechanisms. Such applications are particularly relevant in oncology, where targeted drug delivery systems are crucial for improving therapeutic outcomes.

Recent advancements in computational chemistry have further highlighted the importance of 2-(oxan-2-yl)ethyl methanesulfonate in drug discovery. Molecular modeling studies have revealed that derivatives of this compound exhibit favorable interactions with biological targets, including enzymes and receptors involved in metabolic pathways. These insights have guided the design of novel inhibitors with improved selectivity and potency. Additionally, the compound's compatibility with green chemistry principles has made it an attractive choice for sustainable synthetic methodologies, aligning with global efforts to reduce environmental impact.

The pharmaceutical industry's interest in 2-(oxan-2-yl)ethyl methanesulfonate has also been fueled by its potential role in addressing emerging therapeutic challenges. For example, researchers are exploring its use in developing treatments for neurodegenerative diseases, where modulating oxygen-sensitive signaling pathways is critical. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it a promising candidate for such applications. Furthermore, its structural motif has been investigated for its potential antiviral properties, particularly against RNA viruses where oxygen-rich heterocycles have shown efficacy.

In conclusion, 2-(oxan-2-yl)ethyl methanesulfonate (CAS No. 133243-83-1) represents a cornerstone in modern chemical biology and pharmaceutical innovation. Its unique structural features and functional versatility have positioned it as a key intermediate in drug development, synthetic chemistry, and materials science. As research continues to uncover new applications for this compound, its significance is expected to grow further, driving advancements across multiple scientific disciplines.